N-(1-cyanoethyl)-2-(8-methylimidazo[1,2-a]pyridin-2-yl)acetamide

• IUPAC Name: N-(1-cyanoethyl)-2-(8-methylimidazo[1,2-a]pyridin-2-yl)acetamide
• InChI: InChI=1S/C13H14N4O/c1-9-4-3-5-17-8-11(16-13(9)17)6-12(18)15-10(2)7-14/h3-5,8,10H,6H2,1-2H3,(H,15,18)
• InChI Key: WGDFILKKOAGKIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)CC(=O)NC(C)C#N
• Molecular Formula: C13H14N4O
• Molecular Weight: 242.28 g/mol

Description

N-(1-cyanoethyl)-2-(8-methylimidazo[1,2-a]pyridin-2-yl)acetamide, also known as CENPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in cancer treatment.

Scientific Research Applications

Antimicrobial Activity

Research by Bondock et al. (2008) involved the synthesis of new heterocycles incorporating antipyrine moiety, which were evaluated for their antimicrobial properties. Their study demonstrates the potential for certain synthesized compounds to serve as antimicrobial agents, showcasing the utility of complex organic compounds in addressing bacterial and fungal infections (Bondock, Rabie, Etman, & Fadda, 2008).

Insecticidal Assessment

Fadda et al. (2017) synthesized various heterocycles incorporating a thiadiazole moiety and assessed their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This study highlights the application of chemical synthesis in developing new compounds for agricultural use, particularly for pest control (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Corrosion Inhibition

Yıldırım and Cetin (2008) explored the synthesis and evaluation of new acetamide, isoxazolidine, and isoxazoline derivatives as corrosion inhibitors. Their work contributes to the field of materials science by identifying compounds that can protect metals against corrosion, an essential aspect of extending the lifespan of metal components in various industries (Yıldırım & Cetin, 2008).

Antitumor Properties

Masaret (2021) reported the synthesis and in vitro antitumor activity evaluation of new pyrimidine derivatives, indicating the potential of such compounds in medicinal chemistry for developing new cancer treatments. The study underscores the ongoing search for more effective and targeted anticancer agents (Masaret, 2021).